2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole

• IUPAC Name: 2-methyl-1-[4-(3-methylphenoxy)butyl]benzimidazole
• InChI: InChI=1S/C19H22N2O/c1-15-8-7-9-17(14-15)22-13-6-5-12-21-16(2)20-18-10-3-4-11-19(18)21/h3-4,7-11,14H,5-6,12-13H2,1-2H3
• InChI Key: LWGNYGAPKJGWEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCCN2C(=NC3=CC=CC=C32)C
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

The compound is an organic molecule with a benzodiazole core, which is a type of heterocyclic aromatic compound. It also contains a phenoxy group and a butyl group. These types of compounds often have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzodiazole ring, the introduction of the methyl groups, and the attachment of the phenoxy and butyl groups. The exact methods would depend on the specific reactivity of the starting materials.

Molecular Structure Analysis

Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often used to determine the structure of organic compounds.

Chemical Reactions Analysis

This would involve studying how the compound reacts with various reagents. The benzodiazole core, for example, might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

These could include the compound’s melting point, boiling point, solubility in various solvents, and stability under various conditions. Techniques such as differential scanning calorimetry (DSC) might be used.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various receptors and enzymes in the body .

Mode of Action

It is believed that the compound may interact with its targets, leading to changes in cellular functions

Biochemical Pathways

Similar compounds have been reported to influence various biochemical pathways, leading to downstream effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole .

Safety and Hazards

The compound’s toxicity could be assessed using assays with cells or lab animals. Its environmental impact could also be studied.

Future Directions

If the compound has interesting properties, future research might involve synthesizing related compounds to explore the structure-activity relationship. It could also involve studying its mechanism of action in more detail.